Cas no 32909-48-1 (2-(2,2-dimethylpropanamido)-3-hydroxybutanoic acid)

• Product Name: 2-(2,2-dimethylpropanamido)-3-hydroxybutanoic acid
• CAS No: 32909-48-1
• MDL: MFCD09836918
• CID: 4646260
• PubChem ID: 16772791
• Update Time: 2025-10-24

2-(2,2-dimethylpropanamido)-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethylpropanamido)-3-hydroxybutanoic acid

• MDL： MFCD09836918

Additional information on 2-(2,2-dimethylpropanamido)-3-hydroxybutanoic acid

Chemical Compound CAS No 32909-48-1: 2-(2,2-Dimethylpropanamido)-3-Hydroxybutanoic Acid

2-(2,2-Dimethylpropanamido)-3-Hydroxybutanoic Acid, also known by its CAS number CAS No 32909-48-1, is a unique organic compound with significant potential in various chemical and biological applications. This compound belongs to the class of amino acids, specifically beta-amino acids, due to the presence of an amino group attached to the second carbon of the butanoic acid backbone. The structure of this compound is characterized by a hydroxyl group (-OH) on the third carbon and a 2,2-dimethylpropanamido group attached to the second carbon. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 2-(2,2-Dimethylpropanamido)-3-Hydroxybutanoic Acid involves multi-step organic reactions, often starting from readily available starting materials such as aldehydes or ketones. The key steps typically include nucleophilic addition, amide formation, and hydroxylation. Recent advancements in asymmetric catalysis have enabled the enantioselective synthesis of this compound, which is crucial for its application in chiral environments such as drug discovery and biotechnology.

One of the most promising applications of this compound lies in its role as a building block in peptide synthesis. The presence of both an amino and a hydroxyl group makes it versatile for forming peptide bonds with other amino acids or organic molecules. Researchers have explored its use in constructing bioactive peptides that mimic natural proteins or enzymes, which could potentially be used in therapeutic interventions. For instance, studies have shown that peptides derived from CAS No 32909-48-1 exhibit potent antioxidant and anti-inflammatory activities, making them valuable candidates for drug development.

In addition to its role in peptide synthesis, 2-(2,2-Dimethylpropanamido)-3-Hydroxybutanoic Acid has been investigated for its potential in polymer chemistry. The compound's ability to form polyamides through intramolecular cyclization has led to the development of novel biodegradable polymers. These polymers exhibit excellent mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and controlled drug delivery systems.

Recent studies have also highlighted the importance of this compound in metabolic engineering. By incorporating CAS No 32909-48-1 into microbial metabolic pathways, researchers have achieved enhanced production of valuable biochemicals such as biofuels and specialty chemicals. The compound's role as a precursor in these pathways underscores its significance in sustainable chemistry and green manufacturing processes.

The physical properties of 2-(2,2-Dimethylpropanamido)-3-Hydroxybutanoic Acid are equally intriguing. Its melting point is relatively high due to strong hydrogen bonding between the amide and hydroxyl groups. The compound is also soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane or dichloromethane. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of stability, this compound demonstrates good thermal stability under mild conditions but decomposes upon prolonged exposure to high temperatures or strong acidic/basic environments. Recent research has focused on improving its stability through chemical modifications such as esterification or acetylation, which could extend its shelf life and broaden its application scope.

The biological activity of CAS No 32909-48-1 has been extensively studied using computational modeling techniques such as molecular docking and dynamics simulations. These studies reveal that the compound interacts with various enzymes and receptors through hydrogen bonding and hydrophobic interactions. Such insights have paved the way for designing more effective drugs targeting specific biological pathways.

In conclusion, 2-(2,2-Dimethylpropanamido)-3-Hydroxybutanoic Acid, with its unique structure and versatile functional groups, continues to be a focal point in contemporary chemical research. Its applications span across peptide synthesis, polymer chemistry, metabolic engineering, and drug discovery. As researchers delve deeper into understanding its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.